Cas no 2228533-06-8 (5-2-fluoro-4-(trifluoromethyl)phenyl-1,2-oxazol-4-amine)

• Product Name: 5-2-fluoro-4-(trifluoromethyl)phenyl-1,2-oxazol-4-amine
• CAS No: 2228533-06-8
• MF: C₁₀H₆F₄N₂O
• MW: 246.161056041718
• CID: 6496280
• PubChem ID: 165883372
• Update Time: 2025-05-23

5-2-fluoro-4-(trifluoromethyl)phenyl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-fluoro-4-(trifluoromethyl)phenyl-1,2-oxazol-4-amine
• 5-[2-fluoro-4-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine
• EN300-1943269
• 2228533-06-8

• Inchi： 1S/C10H6F4N2O/c11-7-3-5(10(12,13)14)1-2-6(7)9-8(15)4-16-17-9/h1-4H,15H2
• InChI Key： FKZFWLXSMPNHRF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C1=C(C=NO1)N

Computed Properties

• Exact Mass: 246.04162547g/mol
• Monoisotopic Mass: 246.04162547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų

Additional information on 5-2-fluoro-4-(trifluoromethyl)phenyl-1,2-oxazol-4-amine

5-(2-Fluoro-4-(Trifluoromethyl)Phenyl)-1,2-Oxazol-4-Amine: A Versatile Compound for Advanced Applications

The compound 5-(2-fluoro-4-(trifluoromethyl)phenyl)-1,2-oxazol-4-amine (CAS No. 2228533-06-8) is an emerging chemical entity with significant potential in pharmaceutical and material science applications. Its unique structural features, including the fluoro and trifluoromethyl substituents, contribute to its distinct physicochemical properties, making it a subject of growing interest among researchers and industry professionals.

One of the key reasons for the rising popularity of 5-(2-fluoro-4-(trifluoromethyl)phenyl)-1,2-oxazol-4-amine is its potential in drug discovery. The presence of fluorine atoms often enhances metabolic stability and bioavailability, which are crucial factors in pharmaceutical development. Recent studies have explored its role as a building block for novel therapeutic agents, particularly in areas such as anti-inflammatory and anti-infective drug candidates.

In material science, this compound shows promise due to its unique electronic properties. The 1,2-oxazole core, combined with the electron-withdrawing effects of the trifluoromethyl group, makes it an interesting candidate for organic electronic applications. Researchers are investigating its potential use in organic light-emitting diodes (OLEDs) and other advanced materials where precise control of electronic properties is essential.

The synthesis of 5-(2-fluoro-4-(trifluoromethyl)phenyl)-1,2-oxazol-4-amine typically involves multi-step organic reactions, with careful attention to the introduction of the fluoro and trifluoromethyl groups. Modern synthetic approaches often employ transition metal-catalyzed reactions to achieve high yields and purity, addressing one of the most common questions from researchers about efficient production methods for this compound.

Analytical characterization of this compound presents some unique challenges due to the presence of multiple fluorine atoms. Advanced techniques such as 19F NMR spectroscopy and high-resolution mass spectrometry are typically employed to confirm its structure and purity. These analytical considerations are particularly important for researchers working with fluorinated compounds, as they often require specialized handling and detection methods.

From a commercial perspective, the demand for 5-(2-fluoro-4-(trifluoromethyl)phenyl)-1,2-oxazol-4-amine has been steadily increasing, driven by its potential applications in various high-tech industries. Suppliers are responding to this demand by developing scalable synthesis routes and ensuring consistent quality, which are critical factors for industrial users who frequently search for reliable sources of this specialty chemical.

Environmental considerations are also important when working with fluorinated compounds. While 5-(2-fluoro-4-(trifluoromethyl)phenyl)-1,2-oxazol-4-amine itself is not classified as hazardous, proper handling and disposal procedures should always be followed. This aspect is particularly relevant given the growing emphasis on green chemistry and sustainable practices in chemical research and manufacturing.

The future outlook for 5-(2-fluoro-4-(trifluoromethyl)phenyl)-1,2-oxazol-4-amine appears promising, with ongoing research exploring new applications and derivatives. Its combination of structural features makes it a versatile scaffold for further chemical modifications, potentially leading to novel compounds with enhanced properties for specific applications.

For researchers interested in working with this compound, it's important to note that while 5-(2-fluoro-4-(trifluoromethyl)phenyl)-1,2-oxazol-4-amine is not currently subject to special regulations, all chemical work should be conducted following standard laboratory safety protocols. Proper personal protective equipment and ventilation should always be used when handling any chemical substances.

As the scientific community continues to explore the potential of fluorinated heterocycles, compounds like 5-(2-fluoro-4-(trifluoromethyl)phenyl)-1,2-oxazol-4-amine are likely to play an increasingly important role in the development of new pharmaceuticals, materials, and other advanced applications. Its unique combination of structural elements and properties makes it a valuable addition to the toolkit of modern chemists and researchers.